An In-depth Technical Guide on the Discovery and Synthesis of Galanin-B2 (NAX 5055)
An In-depth Technical Guide on the Discovery and Synthesis of Galanin-B2 (NAX 5055)
For Researchers, Scientists, and Drug Development Professionals
Abstract
Galanin-B2, also known as NAX 5055, is a systemically-active, Galanin Receptor 1 (GalR1)-preferring analog of the neuropeptide galanin. Its discovery marked a significant advancement in the development of potential therapeutics for neurological disorders, particularly epilepsy. This document provides a comprehensive technical overview of the discovery, synthesis, and pharmacological characterization of NAX 5055. It includes detailed experimental protocols, quantitative data, and visualizations of relevant biological pathways to serve as a valuable resource for researchers in the field.
Introduction: The Discovery of a Systemically Active Galanin Analog
The neuropeptide galanin, widely expressed in the central and peripheral nervous systems, modulates various physiological processes, including seizure activity, pain, and inflammation. Its therapeutic potential has been recognized for decades, but the clinical translation of native galanin has been hampered by its poor metabolic stability and inability to cross the blood-brain barrier.
The development of NAX 5055 (also referred to as Gal-B2) was the result of rational drug design aimed at overcoming these limitations. Researchers engineered a truncated and chemically modified galanin analog with enhanced stability and systemic activity. NAX 5055 was designed with a 17-amino acid sequence derived from the active N-terminal fragment of galanin, incorporating key modifications to improve its pharmacokinetic profile. These modifications include C-terminal lipidation and cationization, which enhance its ability to penetrate the blood-brain barrier.[1][2]
Pharmacological studies revealed that NAX 5055 is a potent anticonvulsant in several animal models of epilepsy, including the 6 Hz model, which is considered a model of pharmacoresistant seizures.[1] This has positioned NAX 5055 as a promising lead compound for the development of novel anti-epileptic drugs.
Physicochemical and Pharmacological Properties
NAX 5055 is a synthetic peptide with specific chemical modifications designed to enhance its drug-like properties.
Structure: The amino acid sequence of NAX 5055 (Gal-B2) is a 17-residue peptide. A key feature of its design is the incorporation of a lipoamino acid and several lysine residues at the C-terminus, a strategy of lipidization and cationization to improve blood-brain barrier penetration.[1] The core sequence is based on the galanin(2-13) fragment, with an oligo-lysine C-terminus where the penultimate lysine is conjugated with palmitic acid (KK[Lys-palmitoyl]K) and the C-terminus is amidated.[1]
Binding Affinity and Selectivity: NAX 5055 exhibits a notable preference for the Galanin Receptor 1 (GalR1) over Galanin Receptor 2 (GalR2). Time-resolved fluorescence binding assays have demonstrated a 15-fold preference for GalR1, with low nanomolar binding affinity.[1]
Table 1: Quantitative Pharmacological Data for NAX 5055 and Other Galanin Analogs
| Compound | Receptor | Binding Affinity (Ki, nM) | Selectivity | Reference |
| NAX 5055 (Gal-B2) | hGalR1 | 3.5 | ~15-fold for GalR1 | [1] |
| hGalR2 | 51.5 | [1] | ||
| M617 | GalR1 | 0.23 | ~25-fold for GalR1 | [3] |
| GalR2 | 5.71 | [3] | ||
| M1145 | GalR1 | >1000 | >90-fold for GalR2 | [3] |
| GalR2 | 11 | [3] | ||
| Galanin (2-11) | GalR1 | >10000 | Selective for GalR2/3 | [3][4] |
| GalR2 | 27 | [3][4] |
In Vivo Efficacy: NAX 5055 has demonstrated potent anticonvulsant activity in various preclinical models. A key finding is its efficacy in the 6 Hz corneal stimulation mouse model, where it exhibits an ED₅₀ of 0.8 mg/kg following intraperitoneal administration.[1]
Synthesis of NAX 5055 (Gal-B2)
NAX 5055 is synthesized using Fmoc-based solid-phase peptide synthesis (SPPS). The following is a generalized protocol based on standard Fmoc chemistry, tailored for the synthesis of this specific analog.
Materials and Reagents
-
Fmoc-protected amino acids
-
Rink Amide resin
-
Coupling reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)
-
Base: DIPEA (N,N-Diisopropylethylamine)
-
Deprotection reagent: 20% piperidine in DMF (N,N-Dimethylformamide)
-
Solvents: DMF, DCM (Dichloromethane)
-
Cleavage cocktail: Trifluoroacetic acid (TFA), water, and triisopropylsilane (TIS) (e.g., 95:2.5:2.5 v/v/v)
-
Palmitic acid for lipidation
-
Preparative RP-HPLC system for purification
-
Mass spectrometer for verification
Step-by-Step Synthesis Protocol
-
Resin Preparation: Swell the Rink Amide resin in DMF in a reaction vessel.
-
First Amino Acid Coupling:
-
Deprotect the Fmoc group from the resin using 20% piperidine in DMF.
-
Wash the resin thoroughly with DMF.
-
Couple the first Fmoc-protected amino acid (C-terminal residue of the oligo-lysine motif) to the resin using HBTU and DIPEA in DMF.
-
Monitor the coupling reaction for completion (e.g., using the Kaiser test).
-
-
Chain Elongation:
-
Repeat the deprotection and coupling steps for each subsequent amino acid in the sequence.
-
-
Lipidation:
-
At the position of the penultimate lysine in the C-terminal oligo-lysine motif, couple Fmoc-Lys(Dde)-OH.
-
After assembling the full peptide chain, selectively deprotect the Dde group using 2% hydrazine in DMF.
-
Couple palmitic acid to the deprotected lysine side chain using a standard coupling reagent like HBTU/DIPEA.
-
-
Final Deprotection and Cleavage:
-
Remove the N-terminal Fmoc group.
-
Wash the resin with DCM.
-
Treat the resin with the cleavage cocktail (TFA/TIS/H₂O) to cleave the peptide from the resin and remove all side-chain protecting groups.
-
-
Purification and Verification:
-
Precipitate the crude peptide in cold diethyl ether.
-
Purify the peptide by preparative reverse-phase HPLC.
-
Verify the mass of the final product using mass spectrometry (e.g., MALDI-TOF).
-
Experimental Protocols
Receptor Binding Assay: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)
This protocol describes a competitive binding assay to determine the affinity of NAX 5055 for GalR1 and GalR2.
-
Cell Culture and Transfection: Culture HEK293 cells and transiently transfect them with plasmids encoding for SNAP-tagged human GalR1 or GalR2.
-
Labeling:
-
Label the SNAP-tagged receptors with a terbium (Tb³⁺) cryptate donor fluorophore.
-
Use a fluorescently labeled galanin analog as the tracer (acceptor fluorophore).
-
-
Assay Procedure:
-
Incubate the labeled cells with a fixed concentration of the fluorescent tracer.
-
Add increasing concentrations of unlabeled NAX 5055.
-
Incubate to allow binding to reach equilibrium.
-
-
Detection:
-
Excite the terbium donor at its specific wavelength (e.g., 340 nm) using a TR-FRET-compatible plate reader.
-
Measure the emission at the donor and acceptor wavelengths (e.g., 620 nm for Tb³⁺ and 665 nm for the acceptor).
-
-
Data Analysis:
-
Calculate the TR-FRET ratio (acceptor emission / donor emission).
-
Plot the ratio against the concentration of NAX 5055 to generate a competition curve.
-
Determine the IC₅₀ value and calculate the Ki using the Cheng-Prusoff equation.
-
In Vivo Anticonvulsant Activity: The 6 Hz Seizure Model
This protocol details the procedure for assessing the anticonvulsant efficacy of NAX 5055 in mice.
-
Animals: Use adult male CF-1 mice.
-
Drug Administration:
-
Dissolve NAX 5055 in a suitable vehicle (e.g., saline).
-
Administer the desired dose of NAX 5055 (e.g., 0.1 - 10 mg/kg) via intraperitoneal (i.p.) injection.
-
-
Seizure Induction:
-
At a predetermined time after drug administration (e.g., 30 minutes), induce seizures by corneal stimulation.
-
Deliver a constant current (e.g., 32 mA) at 6 Hz for 3 seconds using a corneal electrode.
-
-
Observation and Scoring:
-
Immediately after stimulation, observe the mice for seizure activity.
-
A positive seizure response is characterized by behaviors such as stun posture, forelimb clonus, and stereotyped automatic movements.
-
An animal is considered protected if it resumes normal exploratory behavior within 10 seconds of stimulation.
-
-
Data Analysis:
-
Determine the percentage of animals protected at each dose.
-
Calculate the ED₅₀ (the dose at which 50% of the animals are protected) using probit analysis.
-
Signaling Pathways
Galanin receptors mediate their effects through different G protein-coupled signaling cascades. The preferential binding of NAX 5055 to GalR1 suggests its primary mechanism of action is through the GalR1 pathway.
GalR1 Signaling Pathway
GalR1 primarily couples to inhibitory G proteins (Gi/o). Activation of GalR1 leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. This, in turn, can lead to the modulation of various downstream effectors, including protein kinase A (PKA) and ion channels, ultimately resulting in neuronal hyperpolarization and reduced neuronal excitability.
Caption: GalR1 signaling pathway initiated by NAX 5055.
GalR2 Signaling Pathway
In contrast to GalR1, GalR2 couples to Gq/11 proteins. Activation of GalR2 stimulates phospholipase C (PLC), leading to the production of inositol trisphosphate (IP₃) and diacylglycerol (DAG). This results in an increase in intracellular calcium levels and the activation of protein kinase C (PKC), which can have diverse effects on cellular function, including gene expression and neurotransmitter release.
Caption: GalR2 signaling pathway.
Experimental Workflow Visualization
The following diagram illustrates the typical workflow for the discovery and preclinical evaluation of a galanin analog like NAX 5055.
Caption: Discovery and preclinical evaluation workflow.
Conclusion
NAX 5055 represents a significant achievement in the field of neuropeptide drug discovery. Through a combination of rational design and chemical modification, a systemically active galanin analog with potent anticonvulsant properties was developed. This technical guide provides a detailed overview of its discovery, synthesis, and pharmacological characterization, offering a valuable resource for researchers working on galanin-based therapeutics and the broader field of peptide drug development. The methodologies and data presented herein can serve as a foundation for future studies aimed at further optimizing galanin analogs for clinical applications.
References
- 1. Engineering Galanin Analogues that Discriminate Between GalR1 and GalR2 Receptor Subtypes and Exhibit Anticonvulsant Activity Following Systemic Delivery - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Generating Orally-Active Galanin Analogs with Analgesic Activities - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Galanin Receptors and Ligands - PMC [pmc.ncbi.nlm.nih.gov]
- 4. researchgate.net [researchgate.net]
